Cas no 103030-08-6 (3-Methyl-6-nitrocoumarin)
3-Methyl-6-nitrocoumarin structure
Product Name:3-Methyl-6-nitrocoumarin
CAS No:103030-08-6
MF:C10H7NO4
MW:205.166882753372
CID:125408
PubChem ID:2736912
Update Time:2025-08-04
3-Methyl-6-nitrocoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2-methyl-6-nitro-
- 3-methyl-6-nitrochromen-2-one
- 3-METHYL-6-NITROCOUMARIN
- 2-methyl-6nitro-4H-chromen-4-one
- 2-Methyl-6-nitro-chromen-4-on
- 2-methyl-6-nitro-chromen-4-one
- 2-methyl-6-nitrochromone
- 4H-1-Benzopyran-4-one,2-methyl-6-nitro
- 6-nitro-2-methyl chromone
- FT-0642515
- 2-Methyl-6-nitro-4H-1-benzopyran-4-one
- 95532-74-4
- AKOS015841898
- CS-0335885
- 103030-08-6
- MFCD01941323
- DTXSID70371698
- 3-methyl-6-nitro-2H-chromen-2-one
- SY308545
- 3-Methyl-6-nitrocoumarin
-
- Inchi: 1S/C10H7NO4/c1-6-4-7-5-8(11(13)14)2-3-9(7)15-10(6)12/h2-5H,1H3
- InChI Key: PWANMOIIIMORBV-UHFFFAOYSA-N
- SMILES: O1C(C(C)=CC2C=C(C=CC1=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 205.03800
- Monoisotopic Mass: 205.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.396
- Melting Point: 220-222
- Boiling Point: 391.9°Cat760mmHg
- Flash Point: 199.6°C
- Refractive Index: 1.611
- PSA: 76.03000
- LogP: 2.53280
3-Methyl-6-nitrocoumarin Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3-Methyl-6-nitrocoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042090-10g |
3-Methyl-6-nitro-2H-chromen-2-one |
103030-08-6 | 95% | 10g |
$400.00 | 2023-09-04 | |
| Chemenu | CM285176-10g |
3-Methyl-6-nitro-2H-chromen-2-one |
103030-08-6 | 95% | 10g |
$301 | 2021-06-17 | |
| Chemenu | CM285176-5g |
3-Methyl-6-nitro-2H-chromen-2-one |
103030-08-6 | 95% | 5g |
$*** | 2023-04-11 | |
| TRC | B495420-50mg |
3-Methyl-6-nitrocoumarin |
103030-08-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495420-100mg |
3-Methyl-6-nitrocoumarin |
103030-08-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B495420-500mg |
3-Methyl-6-nitrocoumarin |
103030-08-6 | 500mg |
$ 115.00 | 2022-06-07 | ||
| 1PlusChem | 1P007YNK-1g |
3-Methyl-6-nitro-2H-chromen-2-one |
103030-08-6 | 95% | 1g |
$70.00 | 2023-12-26 |
3-Methyl-6-nitrocoumarin Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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